Cas no 88888-31-7 (methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate)

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate structure
88888-31-7 structure
Product Name:methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
CAS No:88888-31-7
MF:C9H14O3
MW:170.205663204193
MDL:MFCD28502791
CID:620168
PubChem ID:21634323
Update Time:2024-10-26

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-hydroxy-, methyl ester
    • methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
    • DTXSID80616507
    • CHVHUPRPWDQWSU-UHFFFAOYSA-N
    • SB84182
    • SCHEMBL7485881
    • SY234026
    • CS-0029890
    • methyl4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
    • 88888-31-7
    • InChI=1/C9H14O3/c1-12-7(10)8-2-4-9(11,6-8)5-3-8/h11H,2-6H2,1H
    • MFCD28502791
    • AS-52454
    • AKOS024055182
    • P15183
    • MDL： MFCD28502791
    • Inchi： 1S/C9H14O3/c1-12-7(10)8-2-4-9(11,6-8)5-3-8/h11H,2-6H2,1H3
    • InChI Key： CHVHUPRPWDQWSU-UHFFFAOYSA-N
    • SMILES： O=C(C12CC(CC1)(O)CC2)OC

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5Ų

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM294276-1g
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 95+%
1g
 $1564 2021-06-15
Chemenu
CM294276-1g
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 95%+
1g
 $1178 2023-03-06
Chemenu
CM294276-100mg
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 95%+
100mg
 $*** 2023-05-29
Chemenu
CM294276-250mg
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 95%+
250mg
 $*** 2023-05-29
Chemenu
CM294276-500mg
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 95%+
500mg
 $786 2023-03-06
Chemenu
CM294276-5g
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 95%+
5g
 $3535 2023-03-06
abcr
AB459483-100 mg
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate; .
 88888-31-7
100mg
 €413.60 2023-04-22
abcr
AB459483-250 mg
Methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate; .
 88888-31-7
250mg
 €877.70 2023-04-22
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M178022-100mg
methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 97%
100mg
 ¥10506.90 2023-09-01
eNovation Chemicals LLC
D500299-100mg
methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate
 88888-31-7 97%
100mg
 $255 2024-07-21

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate Production Method

Production Method 1

15448-77-8 15448-77-8
88888-31-7 88888-31-7
Reaction Conditions
1.1 Reagents: 2,4,6-Trimethylpyridine ,  Tetrabutylammonium hexafluorophosphate ,  Water Solvents: Acetone ;  12 h, rt
Reference
Hindered dialkyl ether synthesis with electrogenerated carbocations
Xiang, Jinbao; Shang, Ming; Kawamata, Yu; Lundberg, Helena; Reisberg, Solomon H.; et al, Nature (London, 2019, 573(7774), 398-402

Production Method 2

15448-77-8 15448-77-8
88888-31-7 88888-31-7
Reaction Conditions
1.1 Reagents: 2,4,6-Trimethylpyridine ,  Tetrabutylammonium hexafluorophosphate ,  Water Solvents: Acetone ;  3 h
Reference
Hindered dialkyl ether synthesis via electrogenerated carbocations
Xiang, Jinbao; Shang, Ming; Kawamata, Yu; Lundberg, Helena; Reisberg, Solomon H.; et al, ChemRxiv, 2019, 1, 1-11

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate Raw materials

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate Preparation Products

methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate Related Literature

Related Categories

88888-31-7 (methyl 4-hydroxybicyclo[2.2.1]heptane-1-carboxylate) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd